N-(2-(6-(ethylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,3-diphenylpropanamide

• IUPAC Name: N-[2-[6-ethylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C27H32N6OS/c1-3-15-29-25-23-19-30-33(26(23)32-27(31-25)35-4-2)17-16-28-24(34)18-22(20-11-7-5-8-12-20)21-13-9-6-10-14-21/h5-14,19,22H,3-4,15-18H2,1-2H3,(H,28,34)(H,29,31,32)
• InChI Key: DSPXVHKAZVNKFA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC(=N1)SCC)CCNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H32N6OS
• Molecular Weight: 488.6 g/mol
• CAS No.: 954005-08-4

Description

N-(2-(6-(ethylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,3-diphenylpropanamide is a useful research compound. Its molecular formula is C27H32N6OS and its molecular weight is 488.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The compound is involved in the synthesis of novel pyrazolopyrimidine derivatives. These derivatives have been evaluated for their potential as anticancer and anti-5-lipoxygenase agents. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, investigating their cytotoxic and 5-lipoxygenase inhibition activities, which could indicate potential for treating cancer and inflammatory diseases (Rahmouni et al., 2016).

Antimicrobial and Anticancer Agents

Further research has focused on the development of pyrazolo[3,4-d]pyrimidine derivatives as antimicrobial and anticancer agents. Hafez et al. (2016) created novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives, evaluating them for in vitro antimicrobial and anticancer activities. Some of these compounds exhibited higher anticancer activity than doxorubicin, a reference drug, along with significant antimicrobial activity (Hafez, Belkacem, Romdhane, Bouajila, & Jannet, 2016).

Herbicidal Activity

The derivatives of pyrazolo[3,4-d]pyrimidin-4-one have also been studied for their herbicidal activity. Luo et al. (2019) synthesized 3-methylthio-5-substituted benzamido-6-arylamino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4 (5H)-one derivatives and evaluated their efficacy against various plants, demonstrating notable inhibition activity against certain species, highlighting their potential as herbicides (Luo, Li, Kang, Sun, & Wang, 2019).

Antitumor Activities

Additionally, the synthesis of pyrazolopyrimidine and Schiff bases derived from 5-amino-3-(arylamino)-1H-pyrazole-4-carboxamides has been linked to in vitro antitumor activities. Hafez et al. (2013) reported on the structural elucidation and antitumor activities of some pyrazolopyrimidines and Schiff bases, offering insights into their potential application in cancer treatment (Hafez, Osman, Yosef, El-All, Hassan, El-Sawy, Abdallah, & Youns, 2013).